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Compound Focus: 4'-Hydroxy Diclofenac-13C6

CAS No.: 1189656-64-1

Cat. No.: S864629

Get Quote

Storage Conditions & Handling

The table below summarizes the key storage and handling specifications for 4'-Hydroxy Diclofenac-¹³C₆

from various suppliers.

Supplier / Source
Physical
Form

Recommended
Long-Term
Storage

Reconstitution /
In-Solvent
Storage

Additional Handling
Notes

MedChemExpress
(MCE) [1]

Solid -20°C (3 years);

4°C (2 years)

-80°C (6 months);

-20°C (1 month)

Ship & store at room

temperature in
continental US;

storage conditions
may vary elsewhere

[1].

Cerilliant (Sigma-
Aldrich) [2]

Solution (in

methanol)

-20°C Not Applicable Certified Reference

Material. Danger:
Flammable liquid;

acute toxicity [2].
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Supplier / Source
Physical
Form

Recommended
Long-Term
Storage

Reconstitution /
In-Solvent
Storage

Additional Handling
Notes

Pharmaffiliates [3] Pale-Grey
Solid

2-8°C
(Refrigerator)

Not Specified Store under inert
atmosphere. Shipping

conditions: Ambient
[3].

Applications & Experimental Context

This compound is a stable, heavy isotope-labeled standard, primarily used in quantitative analytical

techniques.

Primary Application: It serves as an internal standard for accurate quantification using methods

like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-
Mass Spectrometry (GC-MS) [1] [2]. The ¹³C₆ label allows it to be distinguished from the non-labeled

analyte, correcting for variability in sample preparation and instrument analysis.
Research Use: It is explicitly labeled "For research use only" and is not for sale to patients [1]. Its

applications span pharmaceutical research, clinical testing, urine drug monitoring, and forensic
analysis [2].

The following diagram illustrates the standard experimental workflow for using this compound as an internal

standard in analytical methods like LC-MS/MS:
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Start: Prepare Sample

1. Add Known Amount of
4'-Hydroxy Diclofenac-¹³C₆

2. Sample Processing
(Extraction, Derivatization)

3. Instrumental Analysis
(LC-MS/MS or GC-MS)

4. Quantitative Comparison
(Response Ratio)

End: Accurate Quantification
of Target Analyte

Click to download full resolution via product page

Workflow for using a stable isotope-labeled internal standard in quantitative bioanalysis.

Critical Handling Considerations

Based on the available data, here are key points for proper handling:

Form-Specific Storage: Pay close attention to the physical form you possess. Solutions (especially

in methanol) are flammable and have specific safety hazards [2]. Solid powders may require storage
under an inert atmosphere to maintain stability [3].
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Temperature Consistency: The storage recommendations vary between suppliers. Adhere to the

specific certificate of analysis (COA) from your supplier. When storing in solvent, the stability is
significantly reduced (-80°C for 6 months vs. -20°C for 3 years for the solid form) [1].

Experimental Workflow: As an internal standard, it must be added to the sample at the very
beginning of the analytical workflow to accurately account for any losses during processing [4] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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